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Compound of Interest

Compound Name: BTT-266

Cat. No.: B1192356

This technical support center provides troubleshooting guidance and frequently asked
guestions (FAQs) for researchers utilizing BTT-266 in animal models. The information is
tailored to address common challenges encountered during experimental procedures.

Frequently Asked Questions (FAQS)

Q1: What is BTT-266 and what is its mechanism of action?

BTT-266 is a novel small-molecule antagonist that targets the protein-protein interaction
between the al (CaVal) and B (CaV[) subunits of voltage-gated calcium channels.
Specifically, it disrupts the proper trafficking of neuronal CaV2.2 channels to the plasma
membrane.[1] By inhibiting this interaction, BTT-266 effectively reduces the number of
functional CaV2.2 channels on the cell surface, leading to a decrease in calcium influx and
subsequent neuronal signaling. This mechanism has shown potential in preclinical models of
neuropathic pain.[1]

Q2: What is the primary signaling pathway affected by BTT-266?

BTT-266 acts intracellularly to disrupt the formation and trafficking of the CaV2.2 channel
complex. The interaction between the CaVal and CaV[3 subunits is essential for the proper
folding, stabilization, and transport of the channel from the endoplasmic reticulum to the cell
membrane. BTT-266 prevents this crucial association, leading to a reduction in the density of
CaV2.2 channels at the presynaptic terminals of neurons.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

© 2025 BenchChem. All rights reserved. 3/4 Tech Support


https://www.benchchem.com/product/b1192356?utm_src=pdf-body-img
https://www.benchchem.com/product/b1192356?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1192356?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Troubleshooting & Optimization

Check Availability & Pricing

¢ 1. Small-molecule CaVal-CaV[3 antagonist suppresses neuronal voltage-gated calcium-
channel trafficking - PubMed [pubmed.ncbi.nlm.nih.gov]

 To cite this document: BenchChem. [Technical Support Center: BTT-266 In Vivo Delivery].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1192356#troubleshooting-btt-266-delivery-in-animal-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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